N-(4-anilinophenyl)-2-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: N-(4-anilinophenyl)-2-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C22H22N2O3/c1-26-20-13-8-16(14-21(20)27-2)15-22(25)24-19-11-9-18(10-12-19)23-17-6-4-3-5-7-17/h3-14,23H,15H2,1-2H3,(H,24,25)
• InChI Key: BINARTFURCXLAU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=CC=C(C=C2)NC3=CC=CC=C3)OC
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol

Description

N-(4-anilinophenyl)-2-(3,4-dimethoxyphenyl)acetamide, commonly known as ANPAA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. ANPAA is a member of the phenylacetamide family of compounds, which are known for their diverse biological activities.

Mechanism of Action

ANPAA exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2 activity, ANPAA reduces the production of prostaglandins, leading to a decrease in inflammation and pain.
Biochemical and Physiological Effects:
ANPAA has been shown to have a variety of biochemical and physiological effects, including reducing inflammation, decreasing pain, and improving mobility in animal models of arthritis. Additionally, ANPAA has been found to have antioxidant properties, which may provide further benefits in the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of ANPAA in laboratory experiments is its potency and selectivity for COX-2 inhibition, making it a valuable tool for studying the role of COX-2 in various biological processes. However, ANPAA's limited solubility in water and the need for specialized equipment and expertise for its synthesis may limit its widespread use in laboratory settings.

Future Directions

There are several potential future directions for ANPAA research, including further investigation of its anti-inflammatory and analgesic properties, exploring its potential as a treatment for other inflammatory conditions such as asthma and inflammatory bowel disease, and developing new analogs with improved solubility and potency. Additionally, ANPAA's antioxidant properties may be of interest for the development of new therapies for oxidative stress-related conditions.

Synthesis Methods

The synthesis of ANPAA involves the reaction of 4-aminobenzophenone with 3,4-dimethoxybenzaldehyde in the presence of acetic anhydride and glacial acetic acid as a catalyst. The reaction proceeds via a condensation reaction to form ANPAA as a white crystalline solid with a melting point of 156-158°C.

Scientific Research Applications

ANPAA has shown promising results in various scientific research studies, particularly in the fields of medicine and pharmacology. ANPAA has been found to exhibit potent analgesic and anti-inflammatory properties, making it a potential candidate for the development of new painkillers and anti-inflammatory drugs.